Cas no 473934-78-0 (2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone)
2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone Chemical and Physical Properties
Names and Identifiers
-
- 2-METHYL-6-PHENYL-5-PIPERIDINO-3(2H)-PYRIDAZINONE
- 2-methyl-6-phenyl-5-(piperidin-1-yl)-2,3-dihydropyridazin-3-one
- 3(2H)-Pyridazinone, 2-methyl-6-phenyl-5-(1-piperidinyl)-
- 2-methyl-6-phenyl-5-piperidin-1-ylpyridazin-3-one
- Oprea1_075903
- MLS000706909
- HMS2681E12
- SMR000335735
- 2-Methyl-5-piperidino-6-phenyl-2,3-dihydropyridazine-3-one
- 2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone
-
- MDL: MFCD02186620
- Inchi: 1S/C16H19N3O/c1-18-15(20)12-14(19-10-6-3-7-11-19)16(17-18)13-8-4-2-5-9-13/h2,4-5,8-9,12H,3,6-7,10-11H2,1H3
- InChI Key: QHGSXQXSYJZXHR-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(C2C=CC=CC=2)=NN1C)N1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 429
- XLogP3: 2.6
- Topological Polar Surface Area: 35.9
2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB296944-100 mg |
2-Methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone; . |
473934-78-0 | 100 mg |
€221.50 | 2023-07-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1665936-1mg |
2-Methyl-6-phenyl-5-(piperidin-1-yl)pyridazin-3(2H)-one |
473934-78-0 | 98% | 1mg |
¥436 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1665936-2mg |
2-Methyl-6-phenyl-5-(piperidin-1-yl)pyridazin-3(2H)-one |
473934-78-0 | 98% | 2mg |
¥536 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1665936-5mg |
2-Methyl-6-phenyl-5-(piperidin-1-yl)pyridazin-3(2H)-one |
473934-78-0 | 98% | 5mg |
¥672 | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00871946-1g |
2-Methyl-6-phenyl-5-(piperidin-1-yl)-2,3-dihydropyridazin-3-one |
473934-78-0 | 90% | 1g |
¥2401.0 | 2024-04-18 | |
| Key Organics Ltd | 2R-1091-1MG |
2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone |
473934-78-0 | >90% | 1mg |
£37.00 | 2023-03-31 | |
| Key Organics Ltd | 2R-1091-5MG |
2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone |
473934-78-0 | >90% | 5mg |
£46.00 | 2023-03-31 | |
| Key Organics Ltd | 2R-1091-10MG |
2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone |
473934-78-0 | >90% | 10mg |
£63.00 | 2023-03-31 | |
| Key Organics Ltd | 2R-1091-50MG |
2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone |
473934-78-0 | >90% | 50mg |
£102.00 | 2023-03-31 | |
| Key Organics Ltd | 2R-1091-100MG |
2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone |
473934-78-0 | >90% | 100MG |
£146.00 | 2023-03-31 |
2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone
Introduction to 2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone (CAS No. 473934-78-0)
2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone, identified by its Chemical Abstracts Service (CAS) number 473934-78-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyridazinone class, characterized by a six-membered ring containing both nitrogen and oxygen atoms, with substituents that contribute to its unique chemical and biological properties. The presence of a methyl group at the 2-position, a phenyl group at the 6-position, and a piperidino substituent at the 5-position imparts distinct electronic and steric features, making it a valuable scaffold for drug discovery and development.
The structural framework of 2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone is particularly noteworthy for its potential in modulating biological pathways. The pyridazinone core is known to exhibit a range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The piperidino moiety, in particular, is frequently incorporated into drug molecules due to its ability to enhance solubility, improve bioavailability, and interact favorably with biological targets such as enzymes and receptors. This compound’s design aligns with the growing trend in medicinal chemistry toward rational drug design, where specific structural features are strategically introduced to optimize therapeutic efficacy.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone with various biological targets. Studies suggest that the compound may interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The phenyl group at the 6-position, for instance, can engage in π-stacking interactions with aromatic residues in protein binding pockets, enhancing binding stability. Similarly, the methyl group at the 2-position may influence the compound’s conformational flexibility, affecting its ability to penetrate cell membranes and reach intracellular targets.
In vitro studies have begun to unravel the potential pharmacological profile of 2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone. Initial assays indicate that the compound exhibits moderate activity against certain bacterial strains, suggesting its utility as a lead compound for developing novel antibiotics. Additionally, preliminary data point toward anti-inflammatory properties, particularly when interacting with cytokine pathways. These findings are consistent with the broader pharmacological activities observed for pyridazinone derivatives. The piperidino substituent appears to play a crucial role in modulating these effects by stabilizing key pharmacophoric interactions.
The synthesis of 2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advances in green chemistry have also influenced synthetic methodologies, emphasizing sustainable practices such as catalytic processes and solvent-free reactions. These approaches not only improve efficiency but also reduce environmental impact, aligning with global efforts toward sustainable pharmaceutical production.
The potential applications of 2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals, where its structural features may contribute to the development of novel pesticides or herbicides with improved selectivity and lower toxicity profiles. Furthermore, its heterocyclic nature makes it an attractive candidate for material science applications, such as organic semiconductors or ligands for metal coordination complexes.
As our understanding of molecular interactions continues to evolve, so does our ability to leverage compounds like 2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone for therapeutic purposes. Next-generation technologies such as high-throughput screening (HTS) and artificial intelligence-driven drug discovery platforms are accelerating the identification of novel derivatives with enhanced pharmacological profiles. By integrating experimental data with predictive modeling, researchers can rapidly optimize lead compounds like this one for clinical development.
The regulatory landscape for novel pharmaceutical compounds remains stringent but increasingly supportive of innovative approaches. Agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have streamlined pathways for approving drugs based on promising preclinical data. This encourages investment in early-stage research and development programs focused on compounds like 2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone, which show early signs of therapeutic potential.
In conclusion,2-methyl-6-phenyl-5-piperidino-(CAS No.)473934--78--0 is a structurally intriguing compound with diverse potential applications across multiple sectors of chemical biology and pharmaceutical science Its unique combination of substituents makes it an attractive scaffold for further exploration leading both academic research industry collaborations The ongoing development of computational tools high-throughput screening technologies sustainable synthesis methods all contribute shaping future directions this promising molecule will undoubtedly play significant role advancing health sciences
473934-78-0 (2-methyl-6-phenyl-5-piperidino-3(2H)-pyridazinone) Related Products
- 220967-29-3(N-(1,6-dihydro-6-oxo-3-phenyl-4-pyridazinyl)-Acetamide)
- 126336-94-5(3(2H)-Pyridazinone, 5-amino-2-methyl-6-phenyl-)
- 477863-60-8(5-[4-(4-Methylbenzoyl)piperazino]-6-phenyl-3(2H)-pyridazinone)
- 861208-99-3(ethyl 2-[6-oxo-3-phenyl-4-(piperidin-1-yl)-1,6-dihydropyridazin-1-yl]acetate)
- 590404-11-8(PYRIDO[2,3-D]PYRIDAZIN-5(1H)-ONE, 2,3,4,6-TETRAHYDRO-1-METHYL-8-PHENYL-)
- 132814-16-5(6-Phenyl-5-piperazino-3(2H)-pyridazinone)
- 79222-69-8(3(2H)-Pyridazinone, 2-octyl-6-phenyl-)
- 79222-70-1(3(2H)-PYRIDAZINONE, 2-HEXADECYL-6-PHENYL-)
- 116936-11-9(3(2H)-PYRIDAZINONE, 5-(1-METHYLHYDRAZINO)-6-PHENYL-2-(PHENYLMETHYL)-)
- 478029-37-7(2-(4-Fluorobenzyl)-6-phenyl-5-piperidino-3(2H)-pyridazinone)